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Cat. No.: B12421236

Get Quote

Ftisadtsk: Not an Antibiotic for Efficacy
Comparison
A comparison of the efficacy of "Ftisadtsk" to existing antibiotics cannot be provided. The initial

premise is incorrect as "Ftisadtsk" is not an antibiotic or an antibacterial agent.

Based on available chemical and research data, Ftisadtsk is identified as an endogenous

stable signature peptide derived from Trastuzumab.[1] Trastuzumab is a monoclonal antibody

used in cancer therapy, specifically for tumors that overexpress the HER2 protein. In scientific

research, particularly in pharmacokinetics and bioanalysis, signature peptides like Ftisadtsk
are used as standards for the quantitative analysis of larger protein molecules (like

Trastuzumab) through methods such as selected reaction monitoring (SRM).[1]

Therefore, Ftisadtsk does not possess any antibiotic properties and has no mechanism of

action related to inhibiting bacterial growth. It is a research chemical used for analytical

purposes only and is not administered as a therapeutic agent for infections.

Consequently, there are no experimental data, clinical trials, or signaling pathways related to its

antibacterial efficacy to compare with established antibiotics. The creation of comparison
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guides, data tables, or diagrams as requested is not possible as it would require fabricating

information about a non-existent antibiotic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b12421236?utm_src=pdf-custom-synthesis#bc-rfq
https://dcchemicals.com/product_show-ftisadtsk.html
https://www.benchchem.com/product/b12421236/docs#ftisadtsk-s-efficacy-compared-to-existing-antibiotics
https://www.benchchem.com/product/b12421236/docs#ftisadtsk-s-efficacy-compared-to-existing-antibiotics
https://www.benchchem.com/product/b12421236/docs#ftisadtsk-s-efficacy-compared-to-existing-antibiotics
https://www.benchchem.com/product/b12421236/docs#ftisadtsk-s-efficacy-compared-to-existing-antibiotics
https://www.benchchem.com/product/b12421236?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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